Cas no 312693-14-4 (Zinc,bromo(1-ethylbutyl)-)

• Product Name: Zinc,bromo(1-ethylbutyl)-
• CAS No: 312693-14-4
• MF: C₆H₁₃BrZn
• MW: 230.480417966843
• MDL: MFCD01311412
• CID: 300840
• PubChem ID: 24873222
• Update Time: 2025-11-05

Zinc,bromo(1-ethylbutyl)- Chemical and Physical Properties

Names and Identifiers

• Zinc,bromo(1-ethylbutyl)-
• 1-Ethylbutylzinc Bromide
• 3-Hexylzinc broMide
• 1-Ethylbutylzinc bromide solution
• 1-Ethylbutylzinc broMide, 0.5M in THF, packaged under Argon in resealable CheMSeal^t bottles
• 3-Hexylzinc bromide 0.5 M in Tetrahydrofuran
• 1-Ethylbutylzinc bromide, 0.50 M in THF
• 312693-14-4
• AKOS015912502
• 1-Ethylbutylzinc bromide, 0.5M in THF
• hexan-3-ylzinc(II) bromide
• MFCD01311412

• MDL： MFCD01311412
• Inchi： 1S/C6H13.BrH.Zn/c1-3-5-6-4-2;;/h5H,3-4,6H2,1-2H3;1H;/q-1;;+2/p-1
• InChI Key： HVUMKSNAFMSJEG-UHFFFAOYSA-M
• SMILES： Br[Zn+].[CH-](CC)CCC

Computed Properties

• Exact Mass: 227.94900
• Monoisotopic Mass: 227.94920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 24.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: liquid
• Density: 0.968 g/mL at 25 °C
• Boiling Point: 65 °C
• Flash Point: Fahrenheit: 1.4 ° f < br / > Celsius: -17 ° C < br / >
• PSA: 0.00000
• LogP: 3.37740
• Solubility: Not determined
• Color/Form: 0.5 M in THF

Zinc,bromo(1-ethylbutyl)- Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H302-H319-H335-H351
• Warning Statement： P210-P280-P301+P312+P330-P305+P351+P338-P370+P378-P403+P235
• Hazardous Material transportation number：UN 3399 4.3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-14-19-36/37-40
• Safety Instruction： S16; S26; S33; S36
• Hazardous Material Identification：
• Risk Phrases：R14; R19; R22; R36/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Zinc,bromo(1-ethylbutyl)-

Zinc,bromo(1-ethylbutyl)- (CAS No. 312693-14-4): Properties, Applications, and Market Insights

Zinc,bromo(1-ethylbutyl)- (CAS No. 312693-14-4) is an organozinc compound with unique chemical properties that make it valuable in specialized industrial and research applications. This compound belongs to the class of alkylzinc bromides, which are increasingly studied for their reactivity and potential uses in organic synthesis and material science.

The molecular structure of Zinc,bromo(1-ethylbutyl)- features a zinc atom coordinated with a bromo ligand and a 1-ethylbutyl group. This arrangement gives the compound distinct characteristics that differ from simpler zinc compounds. Researchers are particularly interested in its selective reactivity, which makes it useful for controlled chemical transformations.

One of the most common questions about CAS 312693-14-4 concerns its stability and handling. Unlike some reactive organometallic compounds, this substance demonstrates moderate stability under inert atmospheres, making it more practical for laboratory use. However, proper storage conditions (typically under nitrogen or argon) are essential to maintain its purity and reactivity.

In synthetic chemistry, Zinc,bromo(1-ethylbutyl)- has shown promise as a reagent for carbon-carbon bond formation. Its application in Negishi-type coupling reactions has attracted attention from pharmaceutical researchers developing novel drug candidates. The compound's ability to transfer the 1-ethylbutyl group selectively makes it valuable for constructing complex molecular architectures.

Recent studies have explored the use of alkylzinc bromides like 312693-14-4 in polymer chemistry. The controlled initiation of polymerization reactions using these compounds can lead to polymers with specific molecular weights and narrow dispersities. This application aligns with current industry demands for precision polymers used in advanced materials.

The market for specialty zinc compounds like Zinc,bromo(1-ethylbutyl)- has grown steadily, driven by increasing research in organometallic catalysis and fine chemical synthesis. Manufacturers typically produce this compound in small batches to meet the needs of academic and industrial researchers working on cutting-edge chemical developments.

Environmental considerations for CAS 312693-14-4 follow standard protocols for organometallic compounds. While not classified as highly hazardous, proper waste disposal methods should be observed. Researchers are investigating greener synthetic routes to similar compounds, reflecting the chemical industry's broader sustainability initiatives.

Analytical characterization of Zinc,bromo(1-ethylbutyl)- typically involves NMR spectroscopy (both ¹H and ¹³C), elemental analysis, and sometimes X-ray crystallography to confirm its molecular structure. These techniques help ensure the compound's purity and correct identification, which is crucial for reproducible research results.

Safety data for 312693-14-4 indicates standard precautions for handling organometallic compounds: use of gloves, eye protection, and working in well-ventilated areas or under inert atmosphere when appropriate. The compound's material safety data sheet (MSDS) provides specific handling instructions that users should review before working with it.

Future research directions for Zinc,bromo(1-ethylbutyl)- may explore its potential in asymmetric synthesis or as a precursor for more complex zinc-containing molecules. The growing field of main group organometallics continues to uncover new applications for compounds like this in catalysis and materials science.

For researchers sourcing CAS 312693-14-4, several specialty chemical suppliers offer this compound, typically in solution form for easier handling and measurement. Prices vary depending on purity and quantity, with most providers offering technical support for users implementing this reagent in their synthetic protocols.

The synthesis of Zinc,bromo(1-ethylbutyl)- generally involves the reaction of zinc metal with 1-bromo-1-ethylbutane under controlled conditions. Optimization of this process continues to be an area of investigation, particularly focusing on yield improvement and byproduct minimization.

In comparison to similar organozinc compounds, 312693-14-4 offers a balance between reactivity and stability that makes it particularly useful for certain synthetic transformations. Its branched alkyl group contributes to this balance while providing steric effects that can influence reaction outcomes.

Documentation of Zinc,bromo(1-ethylbutyl)- in scientific literature has increased in recent years, reflecting growing interest in its applications. Researchers can find references to this compound in studies of organozinc chemistry, cross-coupling reactions, and main group element applications in organic synthesis.

Quality control for CAS 312693-14-4 typically involves assessment of zinc content, bromide content, and the absence of significant impurities. These parameters ensure the compound performs as expected in research applications and provides consistent results across different batches and laboratories.

As the chemical industry continues to develop more sophisticated synthetic methods, compounds like Zinc,bromo(1-ethylbutyl)- will likely play increasingly important roles. Their ability to facilitate specific chemical transformations with precision makes them valuable tools for researchers working at the forefront of molecular science.